Cas no 2877675-43-7 (1-[(4-fluorophenyl)methyl]-4-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperazin-2-one)

• Product Name: 1-[(4-fluorophenyl)methyl]-4-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperazin-2-one
• CAS No: 2877675-43-7
• MF: C₁₇H₁₅FN₄OS
• MW: 342.390605211258
• CID: 5329639
• PubChem ID: 165435782
• Update Time: 2025-05-30

1-[(4-fluorophenyl)methyl]-4-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 2877675-43-7
• F6751-4546
• AKOS040863253
• 1-[(4-fluorophenyl)methyl]-4-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperazin-2-one
• 1-[(4-Fluorophenyl)methyl]-4-thiazolo[4,5-c]pyridin-2-yl-2-piperazinone

• Inchi： 1S/C17H15FN4OS/c18-13-3-1-12(2-4-13)10-21-7-8-22(11-16(21)23)17-20-14-9-19-6-5-15(14)24-17/h1-6,9H,7-8,10-11H2
• InChI Key： UHDZQFMIVJUJEB-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(F)C=C2)CCN(C2=NC3=C(S2)C=CN=C3)CC1=O

Computed Properties

• Exact Mass: 342.09506045g/mol
• Monoisotopic Mass: 342.09506045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 77.6Ų

Experimental Properties

• Density: 1.415±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 579.2±60.0 °C(Predicted)
• pka: 1.91±0.50(Predicted)

Additional information on 1-[(4-fluorophenyl)methyl]-4-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperazin-2-one

1-[(4-Fluorophenyl)methyl]-4-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperazin-2-one: A Comprehensive Overview

1-[(4-Fluorophenyl)methyl]-4-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperazin-2-one, commonly referred to by its CAS number 2877675-43-7, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

The molecular structure of 1-[(4-fluorophenyl)methyl]-4-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperazin-2-one is characterized by a piperazine ring fused with a thiazolo-pyridine moiety. The presence of a fluorophenyl group further enhances its chemical complexity and biological activity. This combination of structural elements contributes to its ability to interact with specific biological targets, making it a valuable candidate for drug development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including multi-component reactions and microwave-assisted synthesis, to optimize the production process. These methods not only improve yield but also ensure the scalability of the synthesis, which is crucial for preclinical and clinical studies.

The pharmacological profile of 1-[(4-fluorophenyl)methyl]-4-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperazin-2-one has been extensively studied. Preclinical data indicate that it exhibits potent activity against several disease models, particularly in the areas of oncology and neurodegenerative disorders. Its ability to modulate key cellular pathways makes it a promising candidate for therapeutic intervention.

In terms of mechanism of action, this compound has been shown to interact with specific protein targets, leading to the modulation of cellular signaling pathways. Recent studies have elucidated its role in inhibiting enzymes involved in cancer progression and neurodegeneration. These findings underscore its potential as a targeted therapy with minimal off-target effects.

The development of 1-[(4-fluorophenyl)methyl]-4-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperazin-2-one into a clinical candidate has been supported by robust preclinical data. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce toxicity. These efforts are critical for advancing the compound into human trials and eventual clinical use.

In conclusion, 1-[(4-fluorophenyl)methyl]-4-{[1,3]thiazolo[4,5-c]pyridin-2-yli)piperazin-one, CAS No 2877675-43_7 remains a compelling subject in medicinal chemistry. Its unique structure, coupled with promising biological activity and recent advances in synthesis and pharmacology, positions it as a potential breakthrough in drug development. As research continues to uncover its full therapeutic potential, this compound holds great promise for addressing unmet medical needs.